![molecular formula C5H3ClN4 B1598807 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine CAS No. 34550-49-7](/img/structure/B1598807.png)
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine
Overview
Description
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine is a chemical compound with the CAS Number 34550-49-7 . It has a linear formula of C5H3ClN4 . The compound is stored in an inert atmosphere at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine involves a mixture of 7-chloro-3H-[1,2,3]triazolo[4,5-b]pyridine (1.00 g, 6.47 mmol), cesium carbonate (4.22 g, 12.9 mmol), and 1-(chloromethyl)-4-methoxybenzene (1.22 g, 7.79 mmol) in DMF (15 mL). This mixture is stirred at 25°C for 3 hours .Molecular Structure Analysis
The molecular structure of 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine is represented by the InChI code 1S/C5H3ClN4/c6-3-1-2-7-5-4(3)8-10-9-5/h1-2H,(H,7,8,9,10) and the InChI key TUZJXUVABAFXDG-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine has a molecular weight of 154.56 . It has a density of 1.7±0.1 g/cm3 . The boiling point is 396.1±22.0 °C at 760 mmHg . The compound is soluble with a solubility of 1.26 mg/ml or 0.00817 mol/l .Scientific Research Applications
Molecular Structure and Vibrational Dynamics
- Molecular Structure Analysis : Density Functional Theory (DFT) has been utilized to determine the molecular structure, vibrational energy levels, and potential energy distribution of 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine and its derivatives. These studies help in understanding the molecular structure and the role of hydrogen bond formation in the stabilization of these compounds (Lorenc et al., 2007).
Synthesis and Derivatives
- Library of Triazolo[4,5-d]pyrimidines : Efficient solution-phase parallel synthesis methods have been developed to create a library of 3,5,7-trisubstituted [1,2,3]triazolo[4,5-d]pyrimidines, demonstrating the versatility of 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine in synthesizing novel compounds (Baindur et al., 2003).
Biological Evaluation
- Nucleoside Synthesis and ADA Inhibition : The compound has been used in the synthesis of nucleosides like 7-amino-3-(β-D-ribofuranosyl)-3H-1,2,3-triazolo[4,5-b]pyridine. These nucleosides have shown promising results as inhibitors of adenosine deaminase, which is significant for therapeutic applications (Franchetti et al., 1992).
Fungicidal and Insecticidal Activities
- Bioassays for Fungicidal and Insecticidal Properties : Preliminary bioassays indicate that certain derivatives of 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine display moderate to weak fungicidal and insecticidal activities, highlighting potential applications in agriculture and pest control (Chen & Shi, 2008).
Crystal Structure Analysis
- X-ray Diffraction Studies : The crystal structure of derivatives of 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine has been determined using X-ray diffraction analysis. Such studies are crucial for understanding the physical properties and potential applications of these compounds (Wang et al., 2018).
Chemistry of Derivatives
- Synthesis of Novel Heterocyclic Systems : Research has focused on synthesizing various derivatives like triazolo[4,5-d][1,2,4]triazolo[4,3-a]pyrimidine derivatives, demonstrating the compound's utility in creating new heterocyclic systems with potential applications in medicinal chemistry (Mozafari et al., 2016).
Safety and Hazards
properties
IUPAC Name |
7-chloro-2H-triazolo[4,5-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4/c6-3-1-2-7-5-4(3)8-10-9-5/h1-2H,(H,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUZJXUVABAFXDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C2=NNN=C2N=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60423438 | |
Record name | 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60423438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine | |
CAS RN |
34550-49-7 | |
Record name | 34550-49-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=145921 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7-Chloro-3H-[1,2,3]triazolo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60423438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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